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Compound of Interest

Compound Name: U 101958

Cat. No.: B1215504

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-101958 is a potent and selective ligand for the human dopamine D4 receptor. Initially
investigated as a potential antipsychotic agent, subsequent research has clarified its role as a
full agonist at the D4.4 receptor subtype.[1] It also exhibits high affinity for the sigma-1 receptor.
These characteristics make U-101958 a valuable tool for studying the physiological and
pathological roles of the dopamine D4 and sigma-1 receptors in various cellular contexts.

These application notes provide detailed protocols for utilizing U-101958 in common cell
culture assays to investigate its effects on cell signaling, viability, and cytotoxicity.

Mechanism of Action: Dopamine D4 Receptor
Agonism

The dopamine D4 receptor is a member of the D2-like family of G protein-coupled receptors
(GPCRs). Upon activation by an agonist such as U-101958, the D4 receptor couples to
inhibitory G proteins (Gai/o). This coupling leads to the inhibition of adenylyl cyclase, which in
turn decreases the intracellular concentration of the second messenger cyclic AMP (CAMP).
This signaling cascade can influence a variety of downstream cellular processes, including ion
channel activity and gene expression.

Dopamine D4 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. The agonist activities of the putative antipsychotic agents, L-745,870 and U-101958 in
HEK293 cells expressing the human dopamine D4.4 receptor - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for U-101958 in Cell
Culture Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215504+#cell-culture-assays-using-u-101958]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC1565470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1565470/
https://www.benchchem.com/product/b1215504#cell-culture-assays-using-u-101958
https://www.benchchem.com/product/b1215504#cell-culture-assays-using-u-101958
https://www.benchchem.com/product/b1215504#cell-culture-assays-using-u-101958
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215504?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

